Cas no 2757922-12-4 (1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde)

• Product Name: 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde
• CAS No: 2757922-12-4
• MF: C₉H₁₉NOSi
• MW: 185.338763475418
• CID: 6577646
• PubChem ID: 165857627
• Update Time: 2025-05-21

1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde
• 2757922-12-4
• EN300-37152462
• 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde

• Inchi： 1S/C9H19NOSi/c1-12(2,3)6-8-4-9(10,5-8)7-11/h7-8H,4-6,10H2,1-3H3
• InChI Key： FIFFBBXDNRWECB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1CC(C=O)(C1)N

Computed Properties

• Exact Mass: 185.123590764g/mol
• Monoisotopic Mass: 185.123590764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde

1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde: A Comprehensive Overview

The compound 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde, identified by the CAS registry number 2757922-12-4, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of aldehydes and features a cyclobutane ring substituted with an amino group and a trimethylsilylmethyl group. The presence of these substituents imparts distinctive chemical reactivity and physical properties, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The structural uniqueness of this compound lies in its cyclobutane ring system, which is known for its inherent strain due to the 60-degree bond angles. This strain can influence the molecule's reactivity, making it a valuable substrate for studying ring-opening reactions. The amino group attached to the cyclobutane ring adds nucleophilic character, while the trimethylsilylmethyl group introduces steric hindrance and electronic effects. These features collectively make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel materials. For instance, researchers have explored its use as a precursor in the synthesis of advanced polymers and nanomaterials. The trimethylsilyl group, being highly lipophilic, enhances the molecule's compatibility with hydrophobic surfaces, making it suitable for applications in coatings and adhesives. Furthermore, the amino group can participate in various condensation reactions, enabling the formation of cross-linked networks with improved mechanical properties.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its potential as an inhibitor of certain proteases involved in disease pathways. The cyclobutane ring's strain provides an opportunity for designing molecules with enhanced bioavailability and selectivity.

The synthesis of 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde involves a multi-step process that typically begins with the preparation of intermediates containing the cyclobutane ring. One common approach involves cyclization reactions using appropriately substituted precursors. The introduction of the trimethylsilylmethyl group is often achieved through silylation reactions under controlled conditions to ensure regioselectivity. The final step involves oxidation or aldehyde formation techniques to introduce the aldehyde functionality.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR analysis provides insights into the spatial arrangement of substituents around the cyclobutane ring, while MS helps confirm the molecular formula and structure. Additionally, X-ray crystallography can be employed to determine the precise three-dimensional arrangement of atoms in the molecule.

Environmental considerations are also significant when handling this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and handling to minimize exposure risks. Its stability under various storage conditions has been evaluated, ensuring safe handling in research and industrial settings.

In conclusion, 1-Amino-3-[(trimethylsilyl)methyl]cyclobutane-1-carbaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing technological and therapeutic innovations.